Cas no 54767-60-1 (2-[(1-methylethyl)amino]-1-{4-[(2-methylpropyl)sulfanyl]phenyl}propan-1-ol hydrochloride)

• Product name: 2-[(1-methylethyl)amino]-1-{4-[(2-methylpropyl)sulfanyl]phenyl}propan-1-ol hydrochloride
• CAS No: 54767-60-1
• MF: C₁₆H₂₈ClNOS
• MW: 317.917622566223
• CID: 1590614
• PubChem ID: 3041734

2-[(1-methylethyl)amino]-1-{4-[(2-methylpropyl)sulfanyl]phenyl}propan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[(1-methylethyl)amino]-1-{4-[(2-methylpropyl)sulfanyl]phenyl}propan-1-ol hydrochloride
• 1-[4-(2-methylpropylsulfanyl)phenyl]-2-(propan-2-ylamino)propan-1-ol,hydrochloride
• Α-(1-((1-METHYLETHYL)AMINO)ETHYL)-4-((2-METHYLPROPYL)THIO)BENZYL ALCOHOL HCL
• 54767-60-1
• Benzyl alcohol, 4-isobutylthio-alpha-(1-(isopropylamino)ethyl)-, hydrochloride
• DTXSID00970092
• 1-{4-[(2-Methylpropyl)sulfanyl]phenyl}-2-[(propan-2-yl)amino]propan-1-ol--hydrogen chloride (1/1)
• alpha-(1-((1-Methylethyl)amino)ethyl)-4-((2-methylpropyl)thio)benzenemethanol hydrochloride
• Benzenemethanol, alpha-(1-((1-methylethyl)amino)ethyl)-4-((2-methylpropyl)thio)-, hydrochloride

• Inchi： InChI=1S/C16H27NOS.ClH/c1-11(2)10-19-15-8-6-14(7-9-15)16(18)13(5)17-12(3)4;/h6-9,11-13,16-18H,10H2,1-5H3;1H
• InChI Key： DPRCQOWHTGJVAM-UHFFFAOYSA-N
• SMILES： CC(C)CSC1=CC=C(C=C1)C(C(C)NC(C)C)O.Cl

Computed Properties

• Exact Mass: 317.15824
• Monoisotopic Mass: 317.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 237
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Boiling Point: 410.4°C at 760 mmHg
• Flash Point: 202°C
• PSA: 32.26